
An In-depth Technical Guide to Methyl 2-
acetoxybenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 2-acetoxybenzoate

Cat. No.: B1217854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Methyl 2-acetoxybenzoate, a

significant organic compound with applications in the pharmaceutical and fragrance industries.

The document details its chemical identity, including its CAS number and synonyms, and

presents a thorough summary of its physicochemical properties in a structured format. A

detailed experimental protocol for its synthesis via a two-step process involving Fischer

esterification and acetylation is provided. Furthermore, this guide elucidates the compound's

primary role as a prodrug of aspirin and salicylic acid, detailing its mechanism of action through

the inhibition of cyclooxygenase (COX) enzymes. This mechanism is visualized through a

signaling pathway diagram. A logical workflow for the synthesis and purification of Methyl 2-
acetoxybenzoate is also presented in a diagrammatic format.

Chemical Identity
Chemical Name: Methyl 2-acetoxybenzoate

CAS Number: 580-02-9[1]

Molecular Formula: C₁₀H₁₀O₄[1]

Molecular Weight: 194.18 g/mol [2]
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Synonyms
Methyl 2-acetoxybenzoate is known by several other names in scientific literature and

commercial databases. These include:

Acetylsalicylic acid methyl ester[1][2]

Aspirin methyl ester[1]

Benzoic acid, 2-(acetyloxy)-, methyl ester[1]

Methyl acetylsalicylate[1]

Methyl o-Acetoxybenzoate[1]

Methyl rhodin[1]

Methylrhodine[1]

NSC 403847[1]

Salicylic acid acetate, methyl ester[1]

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 2-acetoxybenzoate is presented

in the table below for easy reference and comparison.
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Property Value Reference(s)

Physical State Colorless to pale yellow liquid [1]

Odor Pleasant, sweet [1]

Melting Point 51.5 °C [3]

Boiling Point 136 °C [3]

Density 1.177 g/cm³ [2]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether); Limited

solubility in water.

[1]

Flash Point 121.4 °C [2]

Refractive Index 1.51 [2]

LogP 1.39850 [2]

Experimental Protocols
Synthesis of Methyl 2-acetoxybenzoate
The synthesis of Methyl 2-acetoxybenzoate can be achieved through a two-step process

starting from salicylic acid. The first step is the Fischer esterification of salicylic acid with

methanol to produce methyl salicylate. The second step involves the acetylation of the phenolic

hydroxyl group of methyl salicylate.

Step 1: Synthesis of Methyl Salicylate (Fischer Esterification)

This procedure is based on the well-established Fischer esterification of a carboxylic acid with

an alcohol in the presence of an acid catalyst.[4][5][6]

Materials:

Salicylic acid

Methanol (excess)
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Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Heating mantle

Magnetic stirrer and stir bar

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve salicylic acid in an

excess of methanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. Maintain reflux for a period of 1-2 hours.

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water and a saturated solution of sodium

bicarbonate to neutralize the excess acid.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter to remove the drying agent, and remove the excess methanol under reduced

pressure to obtain crude methyl salicylate.

Step 2: Acetylation of Methyl Salicylate
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This step involves the acetylation of the phenolic hydroxyl group of the synthesized methyl

salicylate.

Materials:

Methyl salicylate (from Step 1)

Acetic anhydride

Pyridine or a catalytic amount of sulfuric acid

Water

Round-bottom flask

Magnetic stirrer and stir bar

Procedure:

Place the crude methyl salicylate in a round-bottom flask with a magnetic stir bar.

Add an equimolar amount of acetic anhydride to the flask.

Add a catalytic amount of pyridine or a few drops of concentrated sulfuric acid.

Stir the mixture at room temperature or with gentle heating for 1-2 hours.

After the reaction is complete, slowly add water to the flask to quench the excess acetic

anhydride.

Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter and concentrate the solution under reduced pressure to yield crude Methyl 2-
acetoxybenzoate.
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The crude product can be further purified by distillation or chromatography.

Mechanism of Action and Signaling Pathway
Methyl 2-acetoxybenzoate serves as a prodrug for aspirin and subsequently salicylic acid.[2]

[7] Upon administration, it is hydrolyzed by esterases in the body to release these active

metabolites. The primary pharmacological effect is derived from the irreversible inhibition of

cyclooxygenase (COX) enzymes, COX-1 and COX-2, by aspirin.[8][9]

The inhibition of COX-1 in platelets prevents the formation of thromboxane A2, a potent platelet

aggregator and vasoconstrictor, leading to an antiplatelet effect.[8][10] The inhibition of COX-2

in inflamed tissues reduces the synthesis of prostaglandins, which are key mediators of

inflammation, pain, and fever.[8]
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Caption: Signaling pathway of Methyl 2-acetoxybenzoate as a prodrug.
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Experimental Workflow
The following diagram illustrates a logical workflow for the synthesis and purification of Methyl
2-acetoxybenzoate.
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Caption: Experimental workflow for the synthesis of Methyl 2-acetoxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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